Cas no 2803819-63-6 (2-(2,6-Dioxopiperidin-3-yl)-1-oxoisoindoline-5-sulfonyl fluoride)

• Product Name: 2-(2,6-Dioxopiperidin-3-yl)-1-oxoisoindoline-5-sulfonyl fluoride
• CAS No: 2803819-63-6
• MF: C₁₃H₁₁FN₂O₅S
• MW: 326.300245523453
• CID: 6170758
• Update Time: 2025-11-01

2-(2,6-Dioxopiperidin-3-yl)-1-oxoisoindoline-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Dioxopiperidin-3-yl)-1-oxoisoindoline-5-sulfonyl fluoride
• 2-(2,6-Dioxo-3-piperidinyl)-2,3-dihydro-1-oxo-1H-isoindole-5-sulfonyl fluoride

• Inchi： 1S/C13H11FN2O5S/c14-22(20,21)8-1-2-9-7(5-8)6-16(13(9)19)10-3-4-11(17)15-12(10)18/h1-2,5,10H,3-4,6H2,(H,15,17,18)
• InChI Key： MRWRJDXGBYZHEE-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(S(F)(=O)=O)C=C2)CN1C1CCC(=O)NC1=O

Experimental Properties

• Density: 1.584±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 618.4±55.0 °C(Predicted)
• pka: 10.46±0.40(Predicted)

Additional information on 2-(2,6-Dioxopiperidin-3-yl)-1-oxoisoindoline-5-sulfonyl fluoride

Comprehensive Overview of 2-(2,6-Dioxopiperidin-3-yl)-1-oxoisoindoline-5-sulfonyl fluoride (CAS No. 2803819-63-6)

The compound 2-(2,6-Dioxopiperidin-3-yl)-1-oxoisoindoline-5-sulfonyl fluoride (CAS No. 2803819-63-6) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule, characterized by its unique sulfonyl fluoride moiety and dioxopiperidine scaffold, is a prime example of modern proteolysis-targeting chimera (PROTAC) technology. Its structural features make it a valuable tool for researchers exploring targeted protein degradation and covalent inhibitor design.

In recent years, the scientific community has shown growing interest in small-molecule degraders, particularly those leveraging the ubiquitin-proteasome system. The 2-(2,6-Dioxopiperidin-3-yl)-1-oxoisoindoline-5-sulfonyl fluoride structure incorporates key elements that facilitate interactions with E3 ligases, making it a promising candidate for the development of novel therapeutics. This aligns perfectly with current trends in precision medicine and next-generation drug discovery, where researchers are actively seeking compounds that can selectively degrade disease-causing proteins.

The sulfonyl fluoride group in this compound is particularly noteworthy, as it represents a warhead for covalent modification of target proteins. This feature has become increasingly important in the design of irreversible inhibitors, especially for challenging targets like KRAS mutants and other undruggable proteins. The reactivity of the sulfonyl fluoride moiety allows for selective modification of specific amino acid residues, enabling researchers to probe protein function with unprecedented precision.

From a synthetic chemistry perspective, the preparation of 2-(2,6-Dioxopiperidin-3-yl)-1-oxoisoindoline-5-sulfonyl fluoride presents interesting challenges and opportunities. The compound's isoindoline-dione core is reminiscent of thalidomide analogs, which have seen renewed interest due to their cereblon-binding properties. This structural similarity makes the compound particularly relevant for researchers working on immunomodulatory drugs and protein homeostasis regulation.

The potential applications of this compound extend beyond traditional drug discovery. In the emerging field of chemical biology, 2-(2,6-Dioxopiperidin-3-yl)-1-oxoisoindoline-5-sulfonyl fluoride could serve as a valuable probe molecule for studying protein-protein interactions and cellular signaling pathways. Its ability to form stable covalent adducts with target proteins makes it ideal for activity-based protein profiling experiments, which are crucial for understanding complex biological systems.

Quality control and characterization of this compound are paramount for research applications. Advanced analytical techniques such as high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy are typically employed to verify the purity and structural integrity of 2-(2,6-Dioxopiperidin-3-yl)-1-oxoisoindoline-5-sulfonyl fluoride. These measures ensure that researchers can obtain reproducible results in their experiments, whether they're investigating protein degradation kinetics or evaluating binding affinities.

Storage and handling recommendations for this compound typically emphasize protection from moisture and maintenance at controlled temperatures. While not classified as hazardous under standard laboratory conditions, proper chemical safety protocols should always be followed when working with sulfonyl fluoride-containing compounds to ensure researcher safety and compound stability.

The commercial availability of 2-(2,6-Dioxopiperidin-3-yl)-1-oxoisoindoline-5-sulfonyl fluoride has made it more accessible to researchers worldwide. Several specialty chemical suppliers now offer this compound with varying levels of purity, catering to different research needs. This availability supports the growing demand for covalent protein degraders in academic and industrial research settings.

Future research directions for this compound may include optimization of its pharmacokinetic properties and investigation of its target spectrum. As the field of targeted protein degradation continues to evolve, derivatives of 2-(2,6-Dioxopiperidin-3-yl)-1-oxoisoindoline-5-sulfonyl fluoride may emerge with improved selectivity and drug-like characteristics. These developments could potentially lead to novel therapeutic agents for various diseases, particularly in oncology and inflammatory disorders.

In summary, 2-(2,6-Dioxopiperidin-3-yl)-1-oxoisoindoline-5-sulfonyl fluoride (CAS No. 2803819-63-6) represents an exciting intersection of medicinal chemistry, chemical biology, and drug discovery. Its unique structural features and potential applications in protein degradation research make it a compound of significant interest to scientists working at the forefront of biomedical research. As our understanding of cellular protein homeostasis continues to grow, tools like this will undoubtedly play an increasingly important role in advancing both basic science and therapeutic development.